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Compound of Interest

Compound Name: Acetic anhydride-1,1'-13C2

Cat. No.: B052090 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal

information for researchers, scientists, and drug development professionals handling Acetic
Anhydride-1,1'-13C2. The isotopic labeling of this compound does not alter its chemical

hazards, which are identical to those of unlabeled acetic anhydride.

Immediate Safety and Hazard Information
Acetic Anhydride-1,1'-13C2 is a corrosive and flammable liquid that is fatal if inhaled and

causes severe skin burns and eye damage.[1][2][3][4] It is also harmful if swallowed.[1][2][3]

The vapor is a lachrymator, meaning it can cause tearing. It reacts exothermically with water,

liberating toxic and corrosive fumes.[1]

Hazard Classifications:

Flammable Liquid: Category 3[1]

Acute Toxicity (Inhalation): Category 2[1]

Skin Corrosion: Category 1B[1]

Serious Eye Damage: Category 1[2]

Acute Toxicity (Oral): Category 4[1]
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Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be inspected before use and properly maintained.

Protection Type Specific Recommendations Rationale

Eye and Face
Chemical safety goggles and a

full-face shield.[4][5]

Protects against splashes and

corrosive vapors, preventing

severe eye damage.

Skin and Body

Neoprene gloves. A lab coat,

apron, and a protective suit are

recommended. Full chemical

protective clothing may be

required for large quantities.[3]

Prevents contact with skin,

which can cause severe

chemical burns.

Respiratory

Work in a certified chemical

fume hood. If airborne

concentrations exceed

exposure limits, a

NIOSH/MSHA-approved

chemical cartridge respirator

with acid/organic cartridges is

required for concentrations up

to 250 ppm. A self-contained

breathing apparatus (SCBA) is

necessary for higher

concentrations or

emergencies.

Protects against inhalation of

fatal or toxic vapors.[1]

Operational Plan: Step-by-Step Handling Procedure
This section outlines the procedural workflow for safely handling Acetic Anhydride-1,1'-13C2
in a laboratory setting.

3.1. Pre-Operational Checks
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Verify Fume Hood Functionality: Ensure the chemical fume hood is operational and the sash

is at the appropriate height.

Assemble all Materials: Gather all necessary equipment, including the chemical container,

reaction vessels, non-sparking tools, and waste containers, inside the fume hood.[1][2]

Emergency Preparedness: Locate the nearest emergency eyewash station and safety

shower before beginning work.[2] Ensure a spill kit with appropriate absorbent material (e.g.,

acid neutralizer, universal binding agents) is readily available.[3]

Don PPE: Put on all required personal protective equipment as detailed in the table above.

3.2. Handling and Experimental Workflow

Grounding: Ground and bond the container and receiving equipment to prevent static

discharge, which can ignite flammable vapors.[1][2][4]

Dispensing: Carefully open the container. Use only non-sparking tools to handle the

container and transfer the liquid.[1][2]

Perform Work: Conduct all manipulations within the fume hood. Avoid generating vapors or

aerosols.

Container Sealing: Keep the container tightly closed when not in use to prevent the release

of vapors and contamination from moisture.[1][4][6]

3.3. Post-Operational Procedures

Decontamination: Wipe down the work area within the fume hood.

Remove PPE: Remove gloves and other disposable PPE, placing them in a designated

hazardous waste container.

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling the

chemical, even if no contact is suspected.[1][2][4] Contaminated clothing must be removed

immediately and washed before reuse.[1][4]

Experimental Workflow for Handling Acetic Anhydride-1,1'-13C2
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Caption: A workflow diagram outlining the key procedural steps for handling Acetic Anhydride-
1,1'-13C2.

Emergency and First-Aid Plan
Immediate action is critical in the event of exposure. First aid providers should wear personal

protective equipment to prevent secondary exposure.[6]

Exposure Route Immediate Action

Inhalation

Move the individual to fresh air immediately and

keep them calm.[6] Call a poison control center

or physician without delay.[1][6] If breathing has

stopped, provide artificial respiration.[6]

Skin Contact

Immediately remove all contaminated clothing.

[1][7] Rinse the affected skin area with copious

amounts of water for 15-20 minutes.[6] Seek

immediate medical attention.

Eye Contact

Hold the eyes open and rinse slowly and gently

with water for 15-20 minutes.[6] Remove contact

lenses after the first 5 minutes, then continue

rinsing.[6] Immediately call an ophthalmologist.

Ingestion

Rinse the mouth with water.[1][6] Do not induce

vomiting due to the risk of perforation.[4] Seek

immediate medical advice and show the

container or label.[6]

Disposal Plan
All waste generated from handling Acetic Anhydride-1,1'-13C2 is considered hazardous and

must be disposed of according to local, state, and federal regulations.[6]

Chemical Waste: Collect excess or spilled chemical in a designated, labeled, and sealed

container. Do not mix with other waste streams unless compatibility is confirmed.
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Contaminated Materials: All disposable PPE (gloves, aprons), absorbent materials from

spills, and empty containers must be disposed of as hazardous waste.[4]

Spill Cleanup: In case of a spill, evacuate the area. Use an appropriate absorbent material

(e.g., diatomaceous earth, acid-binding agents) to contain the spill.[3] Collect the material

using non-sparking tools and place it in a suitable container for disposal.[3] Ventilate the area

thoroughly.[3] Do not let the product enter drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://nmu-mi.newlook.safecollegessds.com/document/view/082028eb-0096-443b-bd23-67b9284f5254/7cbf1b3b-c285-4d32-827d-3fa88e5f046b/Acetic%20anhydride%20chemical?location_id=f99c25e3-2561-4688-93bc-02509185f4a4
https://www.carlroth.com/medias/SDB-CP28-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk1ODJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmd5TUM4NU1qUXhNVEF4TWpNNE16QXlMMU5FUWw5RFVESTRYMGRDWDBWT0xuQmtaZ3xmNWVkNTAxNTc1NTQwZTQ1MTQwYmNlMmI2M2YwZDBhNDc0ZWFmYmE2NWM4YWEwYmNlOWVkZTRmY2YxNDQwZmZj
https://www.carlroth.com/medias/SDB-CP28-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk1ODJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmd5TUM4NU1qUXhNVEF4TWpNNE16QXlMMU5FUWw5RFVESTRYMGRDWDBWT0xuQmtaZ3xmNWVkNTAxNTc1NTQwZTQ1MTQwYmNlMmI2M2YwZDBhNDc0ZWFmYmE2NWM4YWEwYmNlOWVkZTRmY2YxNDQwZmZj
https://www.carlroth.com/medias/SDB-CP28-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk1ODJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmd5TUM4NU1qUXhNVEF4TWpNNE16QXlMMU5FUWw5RFVESTRYMGRDWDBWT0xuQmtaZ3xmNWVkNTAxNTc1NTQwZTQ1MTQwYmNlMmI2M2YwZDBhNDc0ZWFmYmE2NWM4YWEwYmNlOWVkZTRmY2YxNDQwZmZj
https://www.benchchem.com/product/b052090?utm_src=pdf-custom-synthesis
https://www.jubilantingrevia.com/uploads/files/154msds_0028GjGhs20Div.1sdsAceticAnhydride.pdf
https://www.fishersci.com/store/msds?partNumber=S25119A&productDescription=acetic-anhydride&vendorId=VN00115888&keyword=true&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-CP28-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMzk1ODJ8YXBwbGljYXRpb24vcGRmfGFEQXdMMmd5TUM4NU1qUXhNVEF4TWpNNE16QXlMMU5FUWw5RFVESTRYMGRDWDBWT0xuQmtaZ3xmNWVkNTAxNTc1NTQwZTQ1MTQwYmNlMmI2M2YwZDBhNDc0ZWFmYmE2NWM4YWEwYmNlOWVkZTRmY2YxNDQwZmZj
https://nmu-mi.newlook.safecollegessds.com/document/view/082028eb-0096-443b-bd23-67b9284f5254/7cbf1b3b-c285-4d32-827d-3fa88e5f046b/Acetic%20anhydride%20chemical?location_id=f99c25e3-2561-4688-93bc-02509185f4a4
https://pim-resources.coleparmer.com/sds/00673.pdf
https://download.basf.com/p1/000000000030362240_SDS_CPA_CA/en_CA/Phantom_30362240_SDS_CPA_CA_en_7-0.pdf
https://www.carlroth.com/medias/SDB-CP28-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTUzOTJ8YXBwbGljYXRpb24vcGRmfGFEazRMMmd4WXk4NU1qUXhNVEF4TXpNMk5qQTJMMU5FUWw5RFVESTRYMDFVWDBWT0xuQmtaZ3w0NmU3NzFkYTlkNWMwMjQyYzYwMjdjNTQ2M2U2MWFhOTUwNzYwZmFmNmQ1MDAxYmRmZjE0YzhkYjA4NzM1NzVm
https://www.benchchem.com/product/b052090#personal-protective-equipment-for-handling-acetic-anhydride-1-1-13c2
https://www.benchchem.com/product/b052090#personal-protective-equipment-for-handling-acetic-anhydride-1-1-13c2
https://www.benchchem.com/product/b052090#personal-protective-equipment-for-handling-acetic-anhydride-1-1-13c2
https://www.benchchem.com/product/b052090#personal-protective-equipment-for-handling-acetic-anhydride-1-1-13c2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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